Cas no 7738-93-4 (Δ1-Adrenosterone)

• Product Name: Δ1-Adrenosterone
• CAS No: 7738-93-4
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 861966
• PubChem ID: 111330
• Update Time: 2025-04-19

Δ1-Adrenosterone Chemical and Physical Properties

Names and Identifiers

• 1-DEHYDROANDRENOSTERONE
• Δ1-Adrenosterone
• 1,4-ANDROSTADIEN-3,11,17-TRIONE
• 2,3,5-TRIFLUOROBENZONITRILE
• 1,4-androstadiene-3,11,17-trione
• 2,3,4,6-TETRA-O-BENZOYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE
• Androst-1,4-diene-3,11,17-trione
• Androsta-1,4-dien-3,11,17-trion
• androsta-1,4-diene-3,11,17-trione
• D1-Adrenosterone
• D1-ANDRENOSTERONE
• DELTA1-ANDRENOSTERONE
• (8S,9S,10R,13S,14S)-10,13-Dimethyl-6,7,8,9,10,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,11,17-trione
• Androsta-1,4-diene-3,11,17-trione (?1-Adrenosterone)
• Androsta-1,4-diene-3,11,17-trione (Delta1-Adrenosterone)
• (8S,9S,10R,13S,14S)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11,17-trione
• (3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7,10-trione
• UNII-VR7WQ2G5Z1
• NSC 82849
• Androsta-1,4-diene-3,11,17-trione; NSC 82849; ?1-Adrenosterone; Prednisone Impurity K
• NSC82849
• 1-DEHYDROADRENOSTERONE
• .DELTA.1-ADRENOSTERONE
• DTXSID70228097
• PREDNISONE IMPURITY K [EP IMPURITY]
• ?1-Adrenosterone
• A839082
• RZACPWSZIQKVDY-IRIMSJTPSA-N
• VR7WQ2G5Z1
• NS00037915
• Androsta-1,11,17-trione
• SCHEMBL6578284
• 7738-93-4
• EINECS 231-799-6
• NSC-82849
• MLS002694507
• Delta1-Adrenosterone
• DTXCID90150588
• Adrosta-DT
• PREDNISONE IMPURITY K (EP IMPURITY)

• Inchi： 1S/C19H22O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h7-9,13-14,17H,3-6,10H2,1-2H3/t13-,14-,17+,18-,19-/m0/s1
• InChI Key： RZACPWSZIQKVDY-IRIMSJTPSA-N
• SMILES： O=C1C[C@]2(C)C(CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O)=O

Computed Properties

• Exact Mass: 298.15700
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 481.5±45.0 °C at 760 mmHg
• Flash Point: 208.8±23.9 °C
• PSA: 51.21000
• LogP: 3.04240
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Δ1-Adrenosterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)